Cas no 151960-63-3 ((3R,4S)-3-Amino-4-methyldihydrofuran-2,5-dione)

(3R,4S)-3-Amino-4-methyldihydrofuran-2,5-dione structure
151960-63-3 structure
Product Name:(3R,4S)-3-Amino-4-methyldihydrofuran-2,5-dione
CAS No:151960-63-3
MF:C5H7NO3
MW:129.113981485367
CID:99384
Update Time:2023-08-02

(3R,4S)-3-Amino-4-methyldihydrofuran-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 2,5-Furandione,3-aminodihydro-4-methyl-, (3R,4S)-rel-
    • 2,5-Furandione,3-aminodihydro-4-methyl-,cis-(9CI)
    • (3R,4S)-3-Amino-4-methyldihydrofuran-2,5-dione
    • Inchi: 1S/C5H7NO3/c1-2-3(6)5(8)9-4(2)7/h2-3H,6H2,1H3/t2-,3+/m0/s1
    • InChI Key: VRCONPSVMPJSGE-STHAYSLISA-N
    • SMILES: O1C([C@@H]([C@H](C)C1=O)N)=O

Computed Properties

  • Exact Mass: 129.043
  • Monoisotopic Mass: 129.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 69.4
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD